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Compound of Interest

Compound Name: 1-Boc-2-Piperidone

Cat. No.: B118031

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of tert-butyl 2-oxopiperidine-1-carboxylate, a key intermediate in organic
synthesis. The information is presented to support research and development in the
pharmaceutical and chemical industries.

Core Chemical Properties

Tert-butyl 2-oxopiperidine-1-carboxylate, also known as N-Boc-2-piperidone, is a white to off-
white solid at room temperature. Its core structure consists of a six-membered lactam ring with
a tert-butyloxycarbonyl (Boc) protecting group on the nitrogen atom. This protecting group is
stable under many reaction conditions but can be readily removed under mild acidic conditions,
making it a valuable tool in multi-step syntheses.

Physicochemical Data

The following table summarizes the key physicochemical properties of tert-butyl 2-
oxopiperidine-1-carboxylate.
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Property Value Reference

Molecular Formula C10H17NO3 [1]

Molecular Weight 199.25 g/mol [1]

IUPAC Name tert-butyl 2-oxopiperidine-1- o
carboxylate

CAS Number 85908-96-9 [1]

Melting Point 34-37 °C

Boiling Point 110 °C at 0.1 mmHg

Appearance White to off-white solid

XLogP3 1.3 [1]

Spectral Data

The spectral data provides confirmation of the chemical structure of tert-butyl 2-oxopiperidine-
1-carboxylate.

1H NMR (600 MHz, CDCls): & (ppm) 3.65 (t, J = 6.1 Hz, 2H), 2.50 (t, J = 9.6, 7.2 Hz, 2H), 1.82
(m, 4H), 1.52 (s, 9H).

13C NMR: Spectral data for tert-butyl 2-oxopiperidine-1-carboxylate is available and indicates
the presence of the carbonyl carbon of the lactam, the carbonyl carbon of the Boc group, the
quaternary carbon of the tert-butyl group, and the carbons of the piperidine ring and the methyl
groups of the Boc protector.[1]

Infrared (IR) Spectroscopy: IR spectral data for tert-butyl 2-oxopiperidine-1-carboxylate is
available, showing characteristic absorptions for the carbonyl groups of the lactam and the
carbamate.[1]

Experimental Protocols
Synthesis of Tert-butyl 2-oxopiperidine-1-carboxylate
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The synthesis of tert-butyl 2-oxopiperidine-1-carboxylate is typically achieved by the N-
protection of 2-piperidone with di-tert-butyl dicarbonate (Bocz0).

Materials:

2-Piperidone

» Di-tert-butyl dicarbonate (Boc20)

e Triethylamine (EtsN)

e 4-(Dimethylamino)pyridine (DMAP)

¢ Dichloromethane (DCM)

o Ethyl acetate

e Petroleum ether

e Saturated aqueous sodium bicarbonate (NaHCOs)

e Brine

e Anhydrous magnesium sulfate (MgSOa)

Procedure:

» To a solution of 2-piperidone in dichloromethane (DCM), add triethylamine (EtsN) and a
catalytic amount of 4-(dimethylaminopyridine) (DMAP).

 To this stirred mixture, add a solution of di-tert-butyl dicarbonate (Boc20) in DCM dropwise at
room temperature.

o Allow the reaction mixture to stir at room temperature for several hours, monitoring the
progress by thin-layer chromatography (TLC).

e Upon completion of the reaction, quench the reaction with saturated aqueous sodium
bicarbonate solution.
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o Separate the organic layer and wash it sequentially with water and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

» Purify the crude product by flash column chromatography on silica gel using a mixture of
ethyl acetate and petroleum ether as the eluent to afford pure tert-butyl 2-oxopiperidine-1-
carboxylate.

Characterization: The identity and purity of the synthesized compound should be confirmed by
'H NMR, B3C NMR, and IR spectroscopy, and by comparison with literature data.
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Caption: Synthesis workflow for tert-butyl 2-oxopiperidine-1-carboxylate.

Chemical Reactivity

The chemical reactivity of tert-butyl 2-oxopiperidine-1-carboxylate is primarily governed by the
lactam functionality and the Boc protecting group.
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* Nucleophilic Attack at the Carbonyl Carbon: The carbonyl group of the lactam is susceptible
to attack by nucleophiles. This can lead to ring-opening reactions under certain conditions.

+ Deprotonation at the a-Carbon: The protons on the carbon atom adjacent to the lactam
carbonyl (a-carbon) are acidic and can be removed by a strong base to form an enolate. This
enolate can then react with various electrophiles, allowing for functionalization at this
position.

* Reactivity of the Boc Group: The Boc group is stable to many reagents but can be cleaved
under acidic conditions (e.qg., trifluoroacetic acid in dichloromethane) to regenerate the free
secondary amine of the piperidone ring. This allows for subsequent modifications at the
nitrogen atom.
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Caption: Reactivity pathways of tert-butyl 2-oxopiperidine-1-carboxylate.

Biological Activity
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While tert-butyl 2-oxopiperidine-1-carboxylate is primarily used as a synthetic intermediate, the
2-piperidone scaffold is found in various biologically active molecules. Derivatives of 2-
piperidone have been investigated for their potential as inhibitors of f-amyloid aggregation,
which is relevant to Alzheimer's disease research. Additionally, some 2-piperidone derivatives
have shown antimicrobial activity. Direct biological screening data for tert-butyl 2-oxopiperidine-
1-carboxylate is not widely reported in the literature, and its primary role remains that of a
versatile building block for the synthesis of more complex and potentially bioactive compounds.

Safety Information

Tert-butyl 2-oxopiperidine-1-carboxylate is classified as causing serious eye irritation and is
very toxic to aquatic life.[1] Appropriate personal protective equipment (PPE), including safety
glasses and gloves, should be worn when handling this compound. Work should be conducted
in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet
(SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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